Cas no 915093-52-6 (Naphtho[2,3-b]furan-4,9-dione, 2-ethyl-7-(4-methylpentyl)-)
915093-52-6 structure
Product Name:Naphtho[2,3-b]furan-4,9-dione, 2-ethyl-7-(4-methylpentyl)-
CAS No:915093-52-6
MF:C20H22O3
MW:310.386886119843
CID:748900
PubChem ID:71423033
Update Time:2025-04-19
Naphtho[2,3-b]furan-4,9-dione, 2-ethyl-7-(4-methylpentyl)- Chemical and Physical Properties
Names and Identifiers
-
- Naphtho[2,3-b]furan-4,9-dione, 2-ethyl-7-(4-methylpentyl)-
- 2-ethyl-7-(4-methylpentyl)benzo[f][1]benzofuran-4,9-dione
- 915093-52-6
- DTXSID40842002
- 2-Ethyl-7-(4-methylpentyl)naphtho[2,3-b]furan-4,9-dione
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- Inchi: 1S/C20H22O3/c1-4-14-11-17-18(21)15-9-8-13(7-5-6-12(2)3)10-16(15)19(22)20(17)23-14/h8-12H,4-7H2,1-3H3
- InChI Key: CATUHVYNQAQTTH-UHFFFAOYSA-N
- SMILES: O1C(CC)=CC2C(C3C=CC(=CC=3C(C1=2)=O)CCCC(C)C)=O
Computed Properties
- Exact Mass: 310.15689456g/mol
- Monoisotopic Mass: 310.15689456g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 456
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.8
- Topological Polar Surface Area: 47.3Ų
Naphtho[2,3-b]furan-4,9-dione, 2-ethyl-7-(4-methylpentyl)- Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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